Cas no 123663-49-0 (Iguratimod)

• Product Name: Iguratimod
• CAS No: 123663-49-0
• MF: C₁₇H₁₄N₂O₆S
• MW: 374.367863178253
• MDL: MFCD00882374
• CID: 63692
• PubChem ID: 124246
• Update Time: 2025-08-04

Iguratimod Chemical and Physical Properties

Names and Identifiers

• N-(7-(Methylsulfonamido)-4-oxo-6-phenoxy-4H-chromen-3-yl)formamide
• iguratimod( R&D)
• T 614
• N-[7-methanesulfonamido-4-oxo-6-(phenoxy)chromen-3-yl]formamide
• Ailamode
• Iguratimod
• N-(3-Formamido-4-oxo-6-phenoxy-4H-chromen-7-yl)methanesulfonamide
• N-[7-(Methanesulfonamido)-4-oxo-6-phenoxy-4H-chromen-3-yl]formamide
• N-[7-(methanesulfonamido)-4-oxo-6-phenoxychromen-3-yl]formamide
• T-614
• 3-Formylamino-7-methylsulfonylamino-6-phenoxy-4H-1-benzopyran-4-one
• IGU
• N-[3-(Formylamino)-4-oxo-6-phenoxy-4H-1-benzopyran-7-yl]methanesulfonamide
• IguratiMod (T 614)
• 3-(Formylamino)-7-(methylsulfonylamino)-6-phenoxy-4H-1-benzopyran-4-one
• T614
• IGURATIMOD [JAN]
• ANMATWQYLIFGOK-UHFFFAOYSA-N
• s5648
• I0945
• C17H14N2O6S
• Iremod
• Q13575264
• CS-0617
• J-521483
• 4IHY34Y2NV
• Iguratimod (JAN/INN)
• UNII-4IHY34Y2NV
• lguratimod
• Careram
• NCGC00181783-02
• BDBM50458537
• Tox21_113422
• A805134
• C71931
• N-(7-((Methylsulfonyl)amino)-4-oxo-6-phenoxy-4H-1-benzopyran-3-yl)formamide
• 123663-49-0
• CAS-123663-49-0
• Iguratimod- Bio-X
• CHEMBL2107455
• BI164569
• EN300-24433520
• SR-01000945251
• HY-17009
• AS-12959
• NCGC00181783-01
• N-(7-methanesulfonamido-4-oxo-6-phenoxy-4H-chromen-3-yl)formamide
• Z2681891323
• CCG-268349
• FT-0654508
• N-[7-(methanesulfonamido)-4-oxo-6-phenoxy-chromen-3-yl]formamide;Iguratimod
• SR-01000945251-1
• D01146
• BCP04206
• DTXSID0048971
• DTXCID3028897
• IGURATIMOD [WHO-DD]
• NCGC00181783-03
• NS00073197
• AKOS015888743
• Iguratimod, >=98% (HPLC)
• Iguratimod [INN]
• MFCD00882374
• IGURATIMOD [MI]
• GTPL9736
• Kolbet
• SCHEMBL26326
• SB16814
• DB12233
• CHEBI:31689
• Colvet
• Methanesulfonamide, N-[3-(formylamino)-4-oxo-6-phenoxy-4H-1-benzopyran-7-yl]-
• Iguratimod?
• SBI-0654065.0001
• 7TN
• BRD-K15426076-001-01-2
• Methanesulfonamide, N-(3-(formylamino)-4-oxo-6-phenoxy-4H-1-benzopyran-7-yl)-

• MDL： MFCD00882374
• Inchi： 1S/C17H14N2O6S/c1-26(22,23)19-13-8-15-12(17(21)14(9-24-15)18-10-20)7-16(13)25-11-5-3-2-4-6-11/h2-10,19H,1H3,(H,18,20)
• InChI Key： ANMATWQYLIFGOK-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC2=C(C(C(=CO2)NC=O)=O)C=C1OC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 374.05700
• Monoisotopic Mass: 374.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.521
• Melting Point: 238.0 to 242.0 deg-C
• Boiling Point: 580.6°C at 760 mmHg
• Flash Point: 304.9±32.9 °C
• Refractive Index: 1.674
• Solubility: biological extracorporealIn Vitro:DMSOsolubility33.33 mg/mL(89.03 mM;Need ultrasonic)H2O< 0.1 mg/mL(insoluble)
• PSA: 123.09000
• LogP: 4.38780
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Iguratimod Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H361
• Warning Statement： P201-P202-P280-P308+P313-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Iguratimod

Comprehensive Overview of Iguratimod (CAS No. 123663-49-0): Mechanism, Applications, and Research Insights

Iguratimod (CAS No. 123663-49-0), a small-molecule immunomodulatory agent, has garnered significant attention in recent years for its potential therapeutic applications, particularly in autoimmune and inflammatory diseases. Known chemically as N-[3-(formylamino)-4-oxo-6-phenoxy-4H-chromen-7-yl]methanesulfonamide, this compound exhibits unique pharmacological properties that differentiate it from conventional therapies. Researchers and clinicians are increasingly interested in its disease-modifying anti-rheumatic drug (DMARD) effects, especially for conditions like rheumatoid arthritis (RA).

The mechanism of action of Iguratimod involves the inhibition of NF-κB signaling, a key pathway in inflammation and immune response regulation. Unlike traditional nonsteroidal anti-inflammatory drugs (NSAIDs) or biologics, Iguratimod targets multiple cytokines, including IL-6 and TNF-α, which are central to RA pathogenesis. This multi-target approach has sparked interest in its potential for combination therapy, reducing reliance on high-dose corticosteroids. Recent studies also explore its role in bone protection, addressing a critical unmet need in chronic inflammatory diseases.

From a clinical perspective, Iguratimod has shown promise in phase III trials for RA, with favorable safety profiles compared to conventional DMARDs like methotrexate. Patients and healthcare providers frequently search for terms like "Iguratimod side effects," "Iguratimod vs biologics," and "Iguratimod dosage guidelines," reflecting real-world concerns. Notably, its oral bioavailability and cost-effectiveness make it a viable option in resource-limited settings, aligning with the growing demand for affordable autoimmune therapies.

Beyond rheumatology, emerging research investigates Iguratimod's applications in pulmonary fibrosis, lupus nephritis, and even COVID-19-related cytokine storms. These explorations tie into broader trends like drug repurposing and precision medicine. Laboratory protocols for Iguratimod synthesis (CAS No. 123663-49-0) are also a hot topic among medicinal chemists, particularly regarding patent expiration and generic development opportunities.

Quality control and analytical methods for Iguratimod are critical for pharmaceutical development. Techniques like HPLC purity testing and crystallography studies ensure batch consistency, addressing queries such as "Iguratimod stability" and "impurity profiling." The compound’s logP value (2.8) and solubility profile further inform formulation strategies, a frequent focus in pharmacokinetic optimization discussions.

In summary, Iguratimod (CAS No. 123663-49-0) represents a paradigm shift in managing chronic inflammation. Its dual anti-inflammatory and immunoregulatory actions, coupled with ongoing research into expanded indications, position it as a compelling subject for both clinical and industrial stakeholders. As the scientific community continues to unravel its full potential, Iguratimod remains a beacon of innovation in targeted immunotherapy.